(Z)-N-(5-Chloro-2-morpholin-4-ylphenyl)-2-cyano-3-(4-cyanophenyl)prop-2-enamide

• IUPAC Name: (Z)-N-(5-chloro-2-morpholin-4-ylphenyl)-2-cyano-3-(4-cyanophenyl)prop-2-enamide
• InChI: InChI=1S/C21H17ClN4O2/c22-18-5-6-20(26-7-9-28-10-8-26)19(12-18)25-21(27)17(14-24)11-15-1-3-16(13-23)4-2-15/h1-6,11-12H,7-10H2,(H,25,27)/b17-11-
• InChI Key: UDYDBODDNKZXSM-BOPFTXTBSA-N
• Canonical SMILES: C1COCCN1C2=C(C=C(C=C2)Cl)NC(=O)C(=CC3=CC=C(C=C3)C#N)C#N
• Isomeric SMILES: C1COCCN1C2=C(C=C(C=C2)Cl)NC(=O)/C(=C\C3=CC=C(C=C3)C#N)/C#N
• Molecular Formula: C21H17ClN4O2
• Molecular Weight: 392.8 g/mol

Description

(Z)-N-(5-Chloro-2-morpholin-4-ylphenyl)-2-cyano-3-(4-cyanophenyl)prop-2-enamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (Z)-N-(5-Chloro-2-morpholin-4-ylphenyl)-2-cyano-3-(4-cyanophenyl)prop-2-enamide is not fully understood. However, studies have suggested that it exerts its biological effects by inhibiting certain enzymes and signaling pathways in cells.
Biochemical and Physiological Effects:
Studies have shown that (Z)-N-(5-Chloro-2-morpholin-4-ylphenyl)-2-cyano-3-(4-cyanophenyl)prop-2-enamide exhibits anticancer, anti-inflammatory, and antifungal activities. It has also been shown to have potential neuroprotective effects and to inhibit the growth of certain bacteria.

Advantages and Limitations for Lab Experiments

One advantage of using (Z)-N-(5-Chloro-2-morpholin-4-ylphenyl)-2-cyano-3-(4-cyanophenyl)prop-2-enamide in lab experiments is its versatility as a reagent for organic synthesis. Another advantage is its potential applications in various fields, including medicinal chemistry and materials science. One limitation is the lack of understanding of its mechanism of action, which limits its potential use in drug development.

Future Directions

For research on (Z)-N-(5-Chloro-2-morpholin-4-ylphenyl)-2-cyano-3-(4-cyanophenyl)prop-2-enamide include further studies on its mechanism of action, as well as its potential applications in drug development, materials science, and other fields. Additionally, research could focus on the synthesis of novel derivatives of this compound with enhanced biological activities. Finally, studies could investigate the potential use of this compound in combination with other drugs or therapies to enhance its efficacy.

Synthesis Methods

The synthesis of (Z)-N-(5-Chloro-2-morpholin-4-ylphenyl)-2-cyano-3-(4-cyanophenyl)prop-2-enamide involves the reaction of 5-chloro-2-morpholin-4-ylphenylamine with 4-cyanobenzaldehyde in the presence of a base catalyst. The resulting intermediate is then treated with cyanoacetic acid to yield the final product.

Scientific Research Applications

(Z)-N-(5-Chloro-2-morpholin-4-ylphenyl)-2-cyano-3-(4-cyanophenyl)prop-2-enamide has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, this compound has been investigated for its anticancer, anti-inflammatory, and antifungal properties. In materials science, it has been used as a building block for the synthesis of novel materials with potential applications in electronic devices. In organic synthesis, it has been used as a versatile reagent for the synthesis of various compounds.